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Compound of Interest

Compound Name: Butyl Stearate

Cat. No.: B7802892 Get Quote

An In-depth Technical Guide to Butyl Stearate

Introduction
Butyl stearate (also known as butyl octadecanoate) is the ester formed from the condensation

of stearic acid and n-butanol.[1][2][3] It is a stable, colorless to pale yellow, oily liquid or waxy

solid with a faint, fatty odor.[1][2] As a fatty acid ester, it functions as an emollient, lubricant, and

plasticizer, finding extensive applications in cosmetics, personal care products,

pharmaceuticals, and various industrial processes. Its properties of low viscosity, high stability,

and the ability to form a non-greasy, hydrophobic film make it a valuable ingredient in skincare,

lotions, and nail varnishes.

Molecular Structure and Formula
Butyl stearate is an organic compound belonging to the family of alkyl esters of fatty acids.

Molecular Formula: C₂₂H₄₄O₂

Linear Formula: CH₃(CH₂)₁₆COO(CH₂)₃CH₃

IUPAC Name: Butyl octadecanoate

CAS Number: 123-95-5
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The structure consists of a long, 18-carbon saturated fatty acid chain (stearate) linked to a four-

carbon butyl group via an ester bond. This long hydrocarbon tail imparts the molecule's

characteristic oily, hydrophobic nature.

Physicochemical Properties
The physical and chemical properties of butyl stearate are summarized below. These

characteristics are critical for its application in various formulations, from topical creams in drug

delivery to industrial lubricants.

Table 1: Physical Properties of Butyl Stearate
Property Value Reference

Appearance
Colorless to pale yellow oily

liquid or waxy solid

Odor Odorless or faintly fatty odor

Melting Point 17-27 °C

Boiling Point 343 - 388.9 °C at 760 mmHg

Flash Point 160 °C (320 °F) - Closed Cup

Density 0.861 g/mL at 20 °C

Molecular Weight 340.58 g/mol

Refractive Index n20/D 1.443

Table 2: Chemical & Solubility Properties of Butyl
Stearate
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Property Value Reference

Water Solubility Insoluble (0.2%)

Solvent Solubility

Soluble in acetone, ethanol,

chloroform, ether, and

hydrocarbons

Stability
Stable and resistant to

oxidation

Saponification Value 160 - 175

Acid Value Max 1.0

Functional Group Ester

Experimental Protocols: Synthesis of Butyl Stearate
The primary method for synthesizing butyl stearate is through the direct esterification of

stearic acid with n-butanol, typically using an acid catalyst. This reaction is a reversible process

where water is produced as a byproduct.

Objective
To synthesize butyl stearate from stearic acid and n-butanol via Fischer esterification and

purify the resulting product.

Materials and Equipment
Reactants: Stearic Acid (100 kg), n-Butanol (65 kg)

Catalyst: Concentrated Sulfuric Acid (0.1 kg) or Aminosulfonic Acid (1.0% of stearic acid

mass)

Equipment: 200-liter reactor with heating mantle, electric stirrer, thermometer, water

circulation condenser, and an oil-water separator (e.g., Dean-Stark apparatus).

Experimental Procedure
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Charging the Reactor: Add the weighed stearic acid (100 kg) to the reactor. Heat the vessel

until the stearic acid melts.

Initiating the Reaction: Begin stirring and add the measured n-butanol (65 kg) and the acid

catalyst (e.g., 0.1 kg concentrated sulfuric acid) to the molten stearic acid.

Esterification: Heat the reaction mixture to its boiling point to initiate reflux. The water

generated as a byproduct will be continuously removed from the reaction mixture using the

oil-water separator.

Monitoring and Completion: Continue the reflux for approximately 3.5 hours, or until water

ceases to be collected in the separator, indicating the reaction is approaching completion.

The conversion rate of stearic acid can be monitored by taking samples.

Catalyst Neutralization and Washing: After stopping the heat, the crude product is washed to

remove the acid catalyst and any unreacted starting material.

Purification: The excess n-butanol is removed via distillation. The final butyl stearate
product is then obtained through vacuum distillation, collecting the fraction at 175-190°C.

Applications in Research and Drug Development
While widely used as an excipient, the properties of butyl stearate are of interest to drug

development professionals:

Topical Formulations: As a non-greasy emollient, it is used in medicinal creams and

ointments to improve texture, spreadability, and skin feel, which can enhance patient

compliance.

Solvent and Carrier: Its ability to dissolve lipophilic active pharmaceutical ingredients (APIs)

makes it a candidate as a solvent or oil carrier in formulations.

Plasticizer: In the context of transdermal patches or polymeric drug delivery systems, it can

be used as a plasticizer to improve the flexibility and performance of the polymer matrix.

Phase Change Materials (PCMs): In advanced applications, organic esters like butyl
stearate are explored as PCMs for thermal energy storage, which can be applied to create
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temperature-regulating medical textiles or devices.

Visualization of Synthesis Pathway
The following diagram illustrates the Fischer esterification reaction for the synthesis of butyl
stearate.

Fischer Esterification of Stearic Acid

Stearic Acid
(CH₃(CH₂)₁₆COOH)

n-Butanol
(CH₃(CH₂)₃OH)
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(e.g., H₂SO₄)

Heat/Reflux

Butyl Stearate
(CH₃(CH₂)₁₆COO(CH₂)₃CH₃)
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(H₂O)

+

Click to download full resolution via product page

Caption: Synthesis of Butyl Stearate via Acid-Catalyzed Esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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